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Compound of Interest

Compound Name: (2R)-2-phenylbutan-2-ol

Cat. No.: B15391634

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is a critical component of laboratory safety and environmental
responsibility. This document provides a comprehensive, step-by-step guide for the safe
disposal of (2R)-2-phenylbutan-2-ol, a flammable and potentially hazardous organic
compound. Adherence to these procedures is essential to mitigate risks and ensure
compliance with regulatory standards.

Immediate Safety and Handling Precautions

(2R)-2-phenylbutan-2-ol is classified as a flammable liquid and is harmful if swallowed or
inhaled, causing skin and respiratory irritation.[1] Always handle this chemical in a well-
ventilated area, preferably within a chemical fume hood, especially when working with volumes
greater than 500 milliliters.[2] Personal Protective Equipment (PPE), including safety goggles,
chemical-resistant gloves, and a lab coat, must be worn at all times. Keep the compound away
from heat, sparks, open flames, and other ignition sources.[1]

Quantitative Data Summary

The following table summarizes key safety and physical data for compounds similar to (2R)-2-
phenylbutan-2-ol, providing a basis for safe handling and disposal procedures.
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Property Value Source
Flash Point 195°F (90.5°C) ChemBK[3]
Boiling Point 107-108 °C/20 mmHg ChemBK[3]
Density 0.977 g/mL at 25 °C ChemBK[3]
Molecular Weight 150.22 g/mol PubChem[4]

Step-by-Step Disposal Protocol

The disposal of (2R)-2-phenylbutan-2-ol must comply with local, regional, and national
hazardous waste regulations.[5] Under no circumstances should this chemical be disposed of
down the drain.[2][6]

1. Waste ldentification and Segregation:

o Clearly label a dedicated waste container for (2R)-2-phenylbutan-2-ol with its full chemical
name and associated hazard symbols (e.g., flammable, irritant).

e Segregate this waste from other chemical waste streams, especially from oxidizing agents,
to prevent dangerous reactions.[6]

2. Waste Collection and Storage:

o Collect the waste in a compatible, properly sealed container. Avoid using metal containers
where possible; if unavoidable, ensure they are properly bonded and grounded.[2]

o Store the waste container in a cool, dry, and well-ventilated area designated for hazardous
waste storage.[6] This area should be away from ignition sources and incompatible
materials.[2][6]

3. Arrange for Professional Disposal:

o Contact your institution's Environmental Health & Safety (EH&S) department or a certified
hazardous waste disposal company to schedule a pickup.
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e Provide them with an accurate description of the waste, including its composition and
volume.

4. Spill Management:

 In the event of a small spill, absorb the material with an inert absorbent such as sand, silica
gel, or a universal binder.[5]

e Collect the contaminated absorbent material into a sealed container and dispose of it as
hazardous waste.

o For large spills, evacuate the area and contact your institution's emergency response team.

[2]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of (2R)-2-
phenylbutan-2-ol.
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Caption: Workflow for the safe disposal of (2R)-2-phenylbutan-2-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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